Cas no 38674-06-5 (5H-[1]Benzopyrano[2,3-c]pyridine)

• Product Name: 5H-[1]Benzopyrano[2,3-c]pyridine
• CAS No: 38674-06-5
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 3960728
• Update Time: 2025-05-24

5H-[1]Benzopyrano[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[2,3-c]pyridine

• Inchi： 1S/C12H9NO/c1-2-4-11-9(3-1)7-10-5-6-13-8-12(10)14-11/h1-6,8H,7H2
• InChI Key： IYFHLNFKUVWJHB-UHFFFAOYSA-N
• SMILES： C1=NC=CC2CC3=CC=CC=C3OC1=2

Additional information on 5H-[1]Benzopyrano[2,3-c]pyridine

Introduction to 5H-[1]Benzopyrano[2,3-c]pyridine (CAS No. 38674-06-5)

5H-[1]Benzopyrano[2,3-c]pyridine, identified by the chemical formula CAS No. 38674-06-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzopyranopyridine class, a scaffold that has been extensively explored for its potential biological activities. The unique arrangement of fused rings in 5H-[1]Benzopyrano[2,3-c]pyridine imparts distinct electronic and steric properties, making it a versatile platform for drug discovery and development.

The benzopyranopyridine core is characterized by the presence of a benzene ring fused with a pyran ring, which is further connected to a pyridine moiety. This structural motif is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 5H designation indicates the position of the double bond within the heterocyclic system, which can influence the compound's reactivity and biological interactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. 5H-[1]Benzopyrano[2,3-c]pyridine has emerged as a promising candidate due to its structural complexity and potential for modulating various biological pathways. Studies have demonstrated that this compound can interact with multiple targets, including kinases, transcription factors, and ion channels, making it a valuable tool for investigating disease mechanisms and developing new treatments.

One of the most compelling aspects of 5H-[1]Benzopyrano[2,3-c]pyridine is its ability to serve as a scaffold for structure-activity relationship (SAR) studies. By modifying different functional groups within the molecule, researchers can fine-tune its biological activity to achieve desired therapeutic effects. For instance, substituents introduced at the 3-position of the benzene ring or at the 4-position of the pyridine ring can significantly alter the compound's potency and selectivity.

Recent advancements in computational chemistry have further enhanced the design and optimization of 5H-[1]Benzopyrano[2,3-c]pyridine derivatives. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's binding affinity to biological targets. This approach has led to the identification of novel analogs with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 5H-[1]Benzopyrano[2,3-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods, reducing waste and improving yield.

From a medicinal chemistry perspective, 5H-[1]Benzopyrano[2,3-c]pyridine represents an excellent example of how structural complexity can be leveraged to develop novel therapeutics. Its unique scaffold provides multiple opportunities for interaction with biological targets, making it a rich source of inspiration for drug discovery programs. As research in this area continues to evolve, it is likely that new derivatives of this compound will emerge with even greater therapeutic potential.

The pharmacological profile of 5H-[1]Benzopyrano[2,3-c]pyridine has been extensively studied in preclinical models. Initial investigations have revealed promising results in terms of anti-proliferative activity against various cancer cell lines. The compound's ability to inhibit key signaling pathways involved in tumor growth suggests its potential as an anti-cancer agent. Additionally, studies have shown that it can modulate inflammatory responses by interacting with cytokine receptors and transcription factors.

Another area of interest is the antimicrobial activity of 5H-[1]Benzopyrano[2,3-c]pyridine. Research has demonstrated that this compound can exhibit broad-spectrum antimicrobial effects against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. These findings make it an attractive candidate for developing new antibiotics to combat drug-resistant infections.

The development of novel therapeutic agents often involves rigorous testing in animal models to assess safety and efficacy before human trials can begin. Preclinical studies with 5H-[1]Benzopyrano[2,3-c]pyridine have shown encouraging results in terms of toxicity profiles and pharmacokinetic behavior. These studies have provided valuable insights into dosing regimens and potential side effects, paving the way for future clinical investigations.

The future prospects for 5H-[1]Benzopyrano[2,3-c]pyridine are bright given its diverse biological activities and synthetic accessibility. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench research to clinical application.

In conclusion,5H-[1]Benzopyrano[2,3-c]pyridine (CAS No. 38674-06-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a therapeutic agent continues to be explored through innovative synthetic methods and preclinical studies. As our understanding of disease mechanisms evolves,5H-[1]Benzopyrano[2,3-c]pyridineand its derivatives are poised to play a crucial role in addressing unmet medical needs.